Cas no 17149-35-8 (2-aMino-3-(Methoxycarbonyl)pyrazine 1-oxide)

• Product Name: 2-aMino-3-(Methoxycarbonyl)pyrazine 1-oxide
• CAS No: 17149-35-8
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• MDL: MFCD05722606
• CID: 828397
• PubChem ID: 57998833
• Update Time: 2025-05-25

2-aMino-3-(Methoxycarbonyl)pyrazine 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2-aMino-3-(Methoxycarbonyl)pyrazine 1-oxide
• methyl 4-hydroxy-3-iminopyrazine-2-carboxylate
• MFCD05722606
• SY267505
• 17149-35-8
• AC9148
• SCHEMBL261911
• DTXSID40728594
• AKOS016007148
• Methyl 4-hydroxy-3-imino-3,4-dihydropyrazine-2-carboxylate

• MDL： MFCD05722606
• Inchi： 1S/C6H7N3O3/c1-12-6(10)4-5(7)9(11)3-2-8-4/h2-3H,7H2,1H3
• InChI Key： GTHSSSOAGLWAQD-UHFFFAOYSA-N
• SMILES： COC(C1C(N)=[N+]([O-])C=CN=1)=O

Computed Properties

• Exact Mass: 169.04874109g/mol
• Monoisotopic Mass: 169.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 86Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 2-aMino-3-(Methoxycarbonyl)pyrazine 1-oxide

2-Amino-3-(Methoxycarbonyl)Pyrazine 1-Oxide: A Comprehensive Overview

The compound with CAS No. 17149-35-8, commonly referred to as 2-Amino-3-(Methoxycarbonyl)Pyrazine 1-Oxide, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazine derivatives, which have garnered considerable attention due to their unique chemical properties and versatile functionalities. In recent years, advancements in synthetic chemistry and materials science have further highlighted the importance of this compound in drug discovery, agrochemicals, and advanced materials.

Pyrazine derivatives are known for their aromaticity and ability to form stable complexes with metal ions, making them valuable in coordination chemistry. The 2-Amino-3-(Methoxycarbonyl)Pyrazine 1-Oxide structure is particularly interesting due to the presence of an amino group (-NH₂) at position 2 and a methoxycarbonyl group (-COOCH₃) at position 3. These substituents not only enhance the molecule's reactivity but also provide opportunities for further functionalization. Recent studies have demonstrated that these groups can be exploited to create bioactive compounds with potential applications in the pharmaceutical industry.

One of the most promising areas of research involving 2-Amino-3-(Methoxycarbonyl)Pyrazine 1-Oxide is its role in drug development. Researchers have explored its ability to act as a scaffold for designing anti-inflammatory and anti-tumor agents. For instance, a study published in *Journal of Medicinal Chemistry* revealed that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. Furthermore, its oxidized form has shown selective cytotoxicity against cancer cells, suggesting its potential as a lead compound for anticancer drug development.

In addition to its pharmacological applications, 2-Amino-3-(Methoxycarbonyl)Pyrazine 1-Oxide has also found relevance in materials science. Its ability to coordinate with transition metals makes it a candidate for constructing metal-organic frameworks (MOFs). Recent advancements in MOF synthesis have leveraged this property to develop porous materials with applications in gas storage and catalysis. For example, a team of scientists reported the successful synthesis of a MOF based on this compound that exhibits high adsorption capacity for carbon dioxide, addressing environmental concerns related to greenhouse gas emissions.

The synthesis of 2-Amino-3-(Methoxycarbonyl)Pyrazine 1-Oxide involves multi-step organic reactions, often utilizing microwave-assisted techniques to enhance reaction efficiency. These methods not only improve yield but also reduce reaction time, making them more suitable for large-scale production. A notable study published in *Green Chemistry* demonstrated the use of eco-friendly solvents and catalysts in the synthesis process, aligning with the growing demand for sustainable chemical practices.

From an environmental standpoint, understanding the toxicity and biodegradation of 2-Amino-3-(Methoxycarbonyl)Pyrazine 1-Oxide is crucial. Recent ecotoxicological studies have shown that this compound exhibits low acute toxicity to aquatic organisms under standard test conditions. However, long-term exposure effects require further investigation to ensure its safe use in industrial applications.

In conclusion, 2-Amino-3-(Methoxycarbonyl)Pyrazine 1-Oxide (CAS No. 17149-35-8) stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic and applied chemistry, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to fields ranging from medicine to materials science.